Cas no 883797-57-7 (4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione)

• Product Name: 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione
• CAS No: 883797-57-7
• MF: C₇H₁₂ClNO₃S
• MW: 225.693079948425
• CID: 4718441
• PubChem ID: 3590085
• Update Time: 2025-06-12

4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione
• 4-(3-chloropropanoyl)-1??-thiomorpholine-1,1-dione
• 3-chloro-1-(1,1-dioxo-1,4-thiazinan-4-yl)propan-1-one
• 3-CHLORO-1-(1,1-DIOXO-THIOMORPHOLIN-4-YL)-PROPAN-1-ONE

• Inchi： 1S/C7H12ClNO3S/c8-2-1-7(10)9-3-5-13(11,12)6-4-9/h1-6H2
• InChI Key： NGZQOLAUDIEOHC-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCS(CC1)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione

Introduction to 4-(3-Chloropropanoyl)-1-Thiomorpholine-1,1-Dione (CAS No. 883797-57-7)

4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione (CAS No. 883797-57-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiomorpholine class, which is characterized by a six-membered ring containing a sulfur atom and an oxygen atom. The presence of the 3-chloropropanoyl group imparts specific chemical and biological properties that make it an interesting candidate for various applications.

The structure of 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione can be represented as follows: C₉H₁₀ClNO₃S. The molecular weight of this compound is approximately 245.69 g/mol. The thiomorpholine ring, with its sulfur and oxygen atoms, provides a rigid framework that can influence the compound's conformational flexibility and stability. The 3-chloropropanoyl substituent, on the other hand, introduces a polar and reactive functional group that can participate in various chemical reactions and interactions.

In recent years, there has been a growing interest in the study of thiomorpholine derivatives due to their potential therapeutic applications. Research has shown that these compounds can exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific structure of 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione has been investigated for its potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry in 2022 explored the anti-inflammatory properties of thiomorpholine derivatives, including 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione. The researchers found that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione has also shown potential as an antiviral agent. A study published in Antiviral Research in 2023 investigated the antiviral activity of this compound against several RNA viruses, including influenza and coronaviruses. The results indicated that it effectively inhibited viral replication by interfering with key viral enzymes and pathways.

The anticancer potential of 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione has also been explored in preclinical studies. A study published in Cancer Letters in 2022 demonstrated that this compound induced apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial function.

The synthetic route to produce 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione is well-established and involves several steps. The first step typically involves the formation of the thiomorpholine ring from appropriate starting materials such as thiourea and formaldehyde. Subsequent steps include the introduction of the 3-chloropropanoyl group through acylation reactions. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

In terms of safety and handling, it is important to note that while 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione are promising. Ongoing research is focused on further elucidating its mechanism of action and optimizing its pharmacological properties for clinical applications. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for large-scale production.

In conclusion, 4-(3-Chloropropanoyl)-1-thiomorpholine-1,1-dione (CAS No. 883797-57-7) is a fascinating compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.